Cas no 185252-69-1 (H2mpba)

• Product Name: H2mpba
• CAS No: 185252-69-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD03425153
• CID: 1378544
• Update Time: 2025-04-20

H2mpba Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-1h-pyrazol-4-yl)benzoic Acid
• 4-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-BENZOIC ACID
• 4-(3,5-Dimethyl-4-pyrazolyl)benzoic Acid
• JYRIFOAFECWGHB-UHFFFAOYSA-N
• SY235436
• OR451237
• 4-(3,5-dimethyl-1H-pyrazol-4-yl) benzoic acid
• Benzoic acid, 4-(3,5-dimethyl-1H-pyrazol-4-yl)-
• H2mpba

• MDL： MFCD03425153
• Inchi： 1S/C12H12N2O2/c1-7-11(8(2)14-13-7)9-3-5-10(6-4-9)12(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： JYRIFOAFECWGHB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C(C)=NNC=1C)=O

Computed Properties

• Exact Mass: 216.08996
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Topological Polar Surface Area: 66

Experimental Properties

• PSA: 65.98